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Compound of Interest

Compound Name: Thioacetate

Cat. No.: B1230152 Get Quote

Physical and Chemical Properties
Potassium thioacetate (CAS No. 10387-40-3) is an organosulfur compound widely used as a

reagent in organic synthesis, particularly for the introduction of thiol groups.[1]

Appearance and Odor
Potassium thioacetate is a solid at room temperature.[2] Its appearance is most commonly

described as a crystalline powder.[1][3] The color can vary significantly between suppliers and

batches, ranging from white, off-white, or beige to cream, yellow, light brown, or even pale pink

to gray.[2][4][5][6][7][8] It is characterized by a distinct and unpleasant stench.[9][10][11]

Quantitative Physical Data
The key physical and chemical properties of potassium thioacetate are summarized in the

table below for easy reference.
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Property Value Citations

Molecular Formula C₂H₃KOS [2][3][11]

Molecular Weight 114.21 g/mol [3][4][11]

Melting Point 173-176 °C (343.4 - 348.8 °F) [4][7][12]

Decomposition Temp.

Note: May decompose before

boiling, with one source citing

~240°C.

[3][9]

Boiling Point
130.6 °C at 760 mmHg (Note:

Decomposition may occur)
[3][12]

Density 1.58 g/cm³ [2][12]

pH 11 (10% aqueous solution) [7]

Solubility Profile
Potassium thioacetate's solubility is a critical factor in its application in various reaction

systems.

Polar Solvents: It is soluble in water, with some sources noting it is highly or readily soluble.

[3][9][13] It is also soluble in polar organic solvents, particularly alcohols like methanol and

ethanol.[3][9][14]

Nonpolar Solvents: It is generally insoluble in nonpolar solvents such as alkanes, ethers,

benzene, and petroleum ether.[3][9][14]

Stability and Handling
Proper handling and storage are crucial to maintain the integrity of potassium thioacetate.

Hygroscopicity: The compound is hygroscopic, meaning it readily absorbs moisture from the

air.[3][9][11]

Air Sensitivity: It is also sensitive to air.[7][9][10]
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Incompatibilities: It is incompatible with strong acids and strong oxidizing agents.[7][9]

Storage Recommendations: To ensure stability, potassium thioacetate should be stored in a

tightly closed container in a cool, dry, and well-ventilated area, preferably under an inert

atmosphere such as argon.[3][4][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC221300250&productDescription=POTASSIUM+THIOACETATE%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/shop/products/potassium-thioacetate-98-thermo-scientific-1/AAL0540514
https://www.benchchem.com/product/b1230152?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-handling-potassium-thioacetate-yr
https://www.chemimpex.com/products/36635
https://www.fishersci.com/shop/products/potassium-thioacetate-98-thermo-scientific-1/AAL0540514
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potassium Thioacetate Stability

Environmental Factors

Chemical Incompatibilities

Degradation Products

Potassium Thioacetate
(CH₃COSK)
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Reacts with

Reacts with
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Start

Pack dry powder into
capillary tube

Place tube in melting
point apparatus

Heat rapidly to ~15°C
below expected M.P.

Reduce heating rate to
1-2 °C / minute

Record temperature at
first liquid drop (T1)

Record temperature when
all solid melts (T2)

Report Melting Range
(T1 - T2)

End

Alkyl Halide (R-X)

Potassium Thioacetate (CH₃COSK)
Step 1: Nucleophilic Substitution S-Thioacetate Ester

(R-SCOCH₃)
Step 2: Hydrolysis

(H₂O, H⁺/OH⁻) Thiol (R-SH)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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